ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate

• IUPAC Name: ethyl 2-(4-methoxy-2-nitroanilino)-2-oxoacetate
• InChI: InChI=1S/C11H12N2O6/c1-3-19-11(15)10(14)12-8-5-4-7(18-2)6-9(8)13(16)17/h4-6H,3H2,1-2H3,(H,12,14)
• InChI Key: KKNUEHGYBZVPOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=C(C=C(C=C1)OC)[N+](=O)[O-]
• Molecular Formula: C11H12N2O6
• Molecular Weight: 268.22 g/mol

Description

Ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate is a chemical compound that is used in scientific research for various purposes. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 315.29 g/mol. This compound is also known as ethyl 4-methoxy-2-nitroaniline-3-oxoacetate or MNAO.

Mechanism of Action

The mechanism of action of ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate is not well understood. However, it is believed to act as a nucleophile in organic reactions, which allows it to react with other compounds and form new products.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate. However, it is not used for drug development or as a pharmaceutical agent, so its effects on the human body are not relevant.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate in lab experiments is its ability to react with a wide range of compounds, which makes it a versatile reagent. Additionally, it is relatively easy to synthesize and purify, which makes it a cost-effective option for research. However, one limitation is that it is not suitable for use in human or animal studies, as its effects on living organisms are not well understood.

Future Directions

There are several future directions for research involving ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate. One area of interest is the development of new synthetic methods for the preparation of this compound and its derivatives. Additionally, its potential as a reagent for the preparation of novel compounds with useful properties, such as antibacterial or antifungal activity, could be explored. Finally, further studies are needed to determine its potential toxicity and environmental impact.

Synthesis Methods

The synthesis of ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate involves the reaction of ethyl acetoacetate with 4-methoxy-2-nitroaniline in the presence of a catalyst such as p-toluenesulfonic acid. This reaction results in the formation of the desired product, which can be purified by recrystallization.

Scientific Research Applications

Ethyl [(4-methoxy-2-nitrophenyl)amino](oxo)acetate has several applications in scientific research. It is commonly used as a reagent in organic synthesis for the preparation of various compounds. It is also used as a starting material for the synthesis of other compounds, such as dyes and pigments. Additionally, it is used in the development of analytical methods for the detection of various compounds.